Cas no 20826-04-4 (5-bromopyridine-3-carboxylic acid)

• Product Name: 5-bromopyridine-3-carboxylic acid
• CAS No: 20826-04-4
• MF: C₆H₄BrNO₂
• MW: 202.005460739136
• MDL: MFCD00009783
• CID: 51664
• PubChem ID: 88707
• Update Time: 2025-06-26

5-bromopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromonicotinic acid
• RARECHEM AL BO 0841
• TIMTEC-BB SBB003524
• 5-bromo-3-pyridinecarboxylicaci
• 5-bromo-nicotinicaci
• AURORA KA-3027
• IFLAB-BB F3095-3197
• 3-PYRIDINECARBOXYLIC ACID, 5-BROMO-
• 5-Bromopyridine-3-carboxylic acid
• 3-BROMO-5-PYRIDINE CARBOXYLIC ACID
• 5-Bromo-3-pyridinecarboxylic acid
• 3-bromo-5-pyridine-carboxylic acid
• 3-Pyridinecarboxylic acid,5-bromo
• 5-bromonicotininc acid
• 5-bromonictotinic acid
• 5-Bromopyridine-3-carboxylic acid,5-Bromonicotinic acid
• Nicotinic acid,5-bromo
• Nicergoline impurity D
• NS00008389
• Nicergoline impurity D, European Pharmacopoeia (EP) Reference Standard
• DTXSID70174944
• DB-009074
• HMS2884O04
• MFCD00009783
• 5-Bromo Nicotinic Acid
• IDI1_017418
• CS-W020058
• F3095-3197
• NSC-9461
• HMS1448C03
• SCHEMBL112388
• EC 244-065-5
• AC-1735
• 3-Pyridinecarboxylic acid, 5-bromo-(9CI)
• DTXCID2097435
• EN300-20046
• SMR000528085
• NSC9461
• HY-Y1013
• FS-1199
• Z104476582
• 5-Bromonicotinicacid
• 5-22-02-00181 (Beilstein Handbook Reference)
• W-107593
• NSC 9461
• AB6459
• 5-bromo-pyridine-3-carboxylic acid
• STK711127
• 5-Bromopyridine-3-carboxylic acid, 98%
• EINECS 244-065-5
• B1818
• Y31
• SY001554
• Maybridge3_006031
• BCP27322
• UNII-ZDB972TSH7
• Q63392865
• BDBM50216531
• 20826-04-4
• Nicotinic acid, 5-bromo-
• ZDB972TSH7
• AKOS000119560
• CCG-245109
• SB10611
• CHEMBL247336
• MLS000737908
• BRN 0115854
• 5-bromo-nicotinic acid
• 5-bromopyridine-3-carboxylic acid

• MDL： MFCD00009783
• Inchi： 1S/C6H4BrNO2/c7-5-1-4(6(9)10)2-8-3-5/h1-3H,(H,9,10)
• InChI Key： FQIUCPGDKPXSLL-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C([H])C(C(=O)O[H])=C1[H]
• BRN： 115854

Computed Properties

• Exact Mass: 200.94300
• Monoisotopic Mass: 200.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.7477 (rough estimate)
• Melting Point: 178-180 °C (lit.)
• Boiling Point: 328.5℃ at 760 mmHg
• Flash Point: 152.5℃
• Refractive Index: 1.6120 (estimate)
• PSA: 50.19000
• LogP: 1.54230

5-bromopyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：QT0868000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids